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Compound of Interest

Compound Name: LY2940094

Cat. No.: B608728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations and protocols for the selection and

preparation of suitable vehicles for the intraperitoneal (i.p.) injection of LY2940094, a potent

and selective nociceptin receptor (NOP) antagonist. Due to its characteristically poor aqueous

solubility, appropriate formulation is critical for achieving accurate dosing and reliable results in

in vivo studies.

Recommended Vehicles for Intraperitoneal
Administration
Several vehicle formulations are suitable for the intraperitoneal administration of LY2940094.

The choice of vehicle will depend on the required concentration of LY2940094, the

experimental model, and the desired dosing volume. The following table summarizes

recommended vehicle compositions.
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Vehicle Component Concentration (%)
Suitability for I.P.
Injection

Notes

DMSO 10%
Tolerable in mice at

this concentration.[1]

Should be used as a

co-solvent. Pure

DMSO is not

recommended for i.p.

injections.[1]

PEG300 40%

Commonly used co-

solvent to improve

solubility.

Can cause

neuromotor deficits at

high concentrations,

so inclusion of a

control group with the

vehicle alone is

recommended.[2]

Tween-80 5%

Acts as a surfactant to

create a stable

emulsion.

Saline (0.9% NaCl) 45%

Provides an isotonic

base for the

formulation.

Should be sterile for

injection.

Complete Formulation

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Recommended for

achieving a clear

solution at ≥ 2.08

mg/mL.[1][3]

A widely used

formulation for poorly

soluble compounds

for in vivo studies.

SBE-β-CD (Captisol®) 20% in Saline

Suitable for

solubilizing

LY2940094.

Formulations with

cyclodextrins are a

common strategy to

enhance the solubility

of hydrophobic

compounds.
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Complete Formulation

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

Alternative for

achieving a clear

solution at ≥ 2.08

mg/mL.

Corn Oil 90%
Can be used to create

a suspension.

May not be suitable

for all experimental

designs due to the

potential for slower

absorption compared

to aqueous-based

vehicles.

Complete Formulation

3

10% DMSO, 90%

Corn Oil

Results in a

suspended solution at

≥ 2.08 mg/mL.

Ensure uniform

suspension before

each injection.

Experimental Protocols
Protocol 1: Preparation of LY2940094 in a Co-Solvent
Vehicle for Intraperitoneal Injection
This protocol details the preparation of the recommended vehicle composed of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.

Materials:

LY2940094 powder

Dimethyl sulfoxide (DMSO), sterile, injectable grade

Polyethylene glycol 300 (PEG300), sterile, injectable grade

Tween-80 (Polysorbate 80), sterile, injectable grade

Saline (0.9% NaCl), sterile

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Vortex mixer

Sonicator (optional, but recommended)

Sterile syringes and needles (appropriate gauge for the animal model)

Procedure:

Calculate Required Volumes: Determine the total volume of the formulation needed based

on the number of animals, the dose of LY2940094 (in mg/kg), and the desired injection

volume (e.g., 10 mL/kg).

Prepare a Stock Solution in DMSO:

Accurately weigh the required amount of LY2940094 powder and place it in a sterile

conical tube.

Add the calculated volume of DMSO (10% of the final total volume) to the LY2940094
powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath) or sonication can be used to aid dissolution if necessary. The resulting

solution should be clear.

Sequentially Add Co-solvents:

To the DMSO-drug solution, add the calculated volume of PEG300 (40% of the final total

volume). Mix thoroughly by vortexing.

Next, add the calculated volume of Tween-80 (5% of the final total volume) and mix again

by vortexing until the solution is homogeneous.

Add Saline:

Finally, add the calculated volume of sterile saline (45% of the final total volume) to the

mixture.

Vortex the final solution thoroughly to ensure a clear and uniform solution.
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Final Preparation for Injection:

Visually inspect the solution for any precipitation or cloudiness. If the solution is not clear,

sonication may be helpful.

It is recommended to prepare this formulation fresh on the day of dosing.

Draw the solution into sterile syringes using an appropriately sized needle. It is advisable

to use a new sterile needle for each animal to minimize the risk of infection.[4][5]

Example Calculation for a 1 mL Formulation:

To prepare 1 mL of the final formulation, you would use:

100 µL DMSO

400 µL PEG300

50 µL Tween-80

450 µL Saline

First, dissolve the required amount of LY2940094 in 100 µL of DMSO. Then, sequentially add

the PEG300, Tween-80, and Saline, mixing after each addition.

Protocol 2: General Procedure for Intraperitoneal
Injection in Mice
Materials:

Prepared and sterile LY2940094 formulation

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)[5]

70% ethanol or other suitable disinfectant for the injection site
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Appropriate personal protective equipment (PPE)

Procedure:

Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be done

manually or with a restraint device.

Locate the Injection Site: The preferred site for intraperitoneal injection is the lower right

quadrant of the abdomen.[5] This location helps to avoid puncturing the cecum, bladder, or

other internal organs.

Disinfect the Injection Site: Gently wipe the injection site with a sterile gauze pad moistened

with 70% ethanol.

Perform the Injection:

Insert the needle at a 30-45 degree angle into the peritoneal cavity.[6]

Gently aspirate by pulling back the plunger to ensure that the needle has not entered a

blood vessel or organ. If blood or other fluid appears in the syringe, withdraw the needle

and select a new injection site with a fresh needle.

If there is no aspirate, slowly and steadily inject the calculated volume of the LY2940094
formulation.

Withdraw the Needle and Monitor:

Withdraw the needle smoothly.

Return the animal to its cage and monitor for any signs of distress, bleeding, or adverse

reactions.

Signaling Pathways and Experimental Workflows
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Start: In Vivo Study with LY2940094

Solubility Assessment

Vehicle Selection

Formulation Protocol

Intraperitoneal Injection

Define Experimental Needs:
- Required LY2940094 Concentration

- Dosing Volume
- Animal Model

Is LY2940094 soluble in simple aqueous vehicles
(e.g., Saline)?

Use Saline or PBS

Yes

Requires Solubilizing Agents

No

Select Vehicle Formulation

Co-solvent Mixture:
10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

Cyclodextrin-based:
10% DMSO, 90% (20% SBE-β-CD

in Saline)

Lipid-based Suspension:
10% DMSO, 90% Corn Oil

Prepare Formulation under Sterile Conditions

Dissolve LY2940094 in DMSO

Sequentially add other components
(PEG300, Tween-80, etc.)

Add final aqueous component (Saline)

Vortex/Sonicate to ensure homogeneity

Administer via I.P. Injection

Click to download full resolution via product page

Caption: Workflow for selecting and preparing a suitable vehicle for LY2940094.
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Start: Prepared LY2940094 Formulation

Properly restrain the animal

Identify injection site
(lower right abdominal quadrant)

Disinfect the site with 70% ethanol

Insert sterile needle (25-27G)
at a 30-45° angle

Aspirate to check for blood or fluid

Slowly inject the formulation

Negative

Withdraw and reposition needle
with a fresh needle if necessary

Positive

Withdraw needle smoothly

Return to cage and monitor for adverse effects
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Caption: Step-by-step workflow for intraperitoneal injection in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b608728?utm_src=pdf-custom-synthesis
https://www.researchgate.net/post/Troubleshooting_Is_the_dissolution_scheme_of_10_DMSO_40_PEG300_5_Tween-80_45_Saline_for_Paclitaxel_tolerated_by_animals
https://journals.library.ualberta.ca/jpps/index.php/JPPS/article/download/29656/21404/78811
https://www.researchgate.net/post/What_is_the_solubility_protocol_of_GSK805_in_DMSO_PEG300_and_Tween-80
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.animalstudyregistry.org/asr_web/attachment.action?uuid=c4bc5bbb-37cb-4775-a8e3-f0f28cde7e93&studyId=2446
https://www.benchchem.com/product/b608728#recommended-vehicles-for-intraperitoneal-injection-of-ly2940094
https://www.benchchem.com/product/b608728#recommended-vehicles-for-intraperitoneal-injection-of-ly2940094
https://www.benchchem.com/product/b608728#recommended-vehicles-for-intraperitoneal-injection-of-ly2940094
https://www.benchchem.com/product/b608728#recommended-vehicles-for-intraperitoneal-injection-of-ly2940094
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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